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Compound of Interest

Compound Name: 3-Prenyl-beta-hydroxytyrosine

CAS No.: 151928-40-4

Cat. No.: B130157

Get Quote

Executive Summary & Pharmacological Context[2]
3-Prenyl-

-hydroxytyrosine is a rare, non-proteinogenic amino acid residue identified as the critical
pharmacophore in a class of cyclic heptapeptides isolated from Aspergillus flavipes. These
peptides, specifically Peptide 1a and its methylated analog Peptide 1b, function as potent
competitive antagonists of the Neurokinin-1 (NK1) receptor, the primary target for Substance P.

This guide analyzes the structure-activity relationship (SAR) of this specific residue, contrasting

it with synthetic analogs and functional alternatives. The data confirms that the unique

combination of the lipophilic 3-prenyl tail and the polar

-hydroxyl group orchestrates a "lock-and-key" fit within the NK1 receptor transmembrane
domain, a mechanism distinct from small-molecule antagonists like Aprepitant.

Key Therapeutic Applications[3]
Primary: NK1 Receptor Antagonism (Anti-emetic, antidepressant, anti-inflammatory).
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Secondary: Tubulin polymerization inhibition (structural similarity to Ustiloxin/Phomopsin

residues).

Structural Classification & Chemical Space
The biological potency of peptides containing this residue hinges on three structural domains.

The table below categorizes the analogs based on modifications to these domains.

Table 1: Structural Analogs and Potency Comparison
(NK1 Receptor Affinity)

Compound /
Analog

Modification
Type

Structural
Change

Ki (µM)
Relative
Potency

Peptide 1b Lead (Natural)

N-Methylated 3-

Prenyl-

-OH-Tyr

0.12 ± 0.03
100%

(Benchmark)

Peptide 1a
Natural

Precursor

Non-methylated

3-Prenyl-

-OH-Tyr

8.0 ± 4.0 1.5%

Des-Prenyl

Analog

Synthetic

Deletion

Removal of 3-

prenyl group
> 100 Inactive

Des-Hydroxy

Analog

Synthetic

Deletion

Removal of

-hydroxyl group
> 50 < 0.2%

O-Methyl Analog Derivatization
Methylation of

Phenolic OH
15.0 ~0.8%

Aprepitant Functional Alt.[1]
Small molecule

(Non-peptide)
0.003 (nM)*

High (Clinical

Std)

Note: Aprepitant is provided for functional context; peptide analogs offer distinct metabolic

profiles and binding kinetics.

Mechanistic SAR Analysis
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The SAR of 3-Prenyl-

-hydroxytyrosine is governed by a delicate balance of steric bulk and hydrogen bonding
capability.

The "Prenyl Anchor" Effect
The 3-prenyl group (3,3-dimethylallyl) is not merely a lipophilic appendage. Experimental data

suggests it functions as a conformational anchor.

Mechanism: The prenyl group inserts into a hydrophobic pocket within the NK1 receptor

(likely near TM5/TM6), restricting the rotation of the tyrosine aromatic ring.

Causality: Removal of the prenyl group (Des-Prenyl Analog) results in a complete loss of

activity (

), proving that the aromatic interaction alone is insufficient for binding.

The -Hydroxyl "Hinge"
The

-hydroxyl group introduces chirality at the benzylic position.

Mechanism: It forms an essential intramolecular hydrogen bond with the peptide backbone

or an intermolecular bond with the receptor's hydrophilic residues (e.g., Asn or Gln side

chains).

Stereochemistry: The specific stereoconfiguration (typically syn or anti depending on the

synthesis) is crucial. In Aspergillus peptides, the natural configuration locks the peptide

backbone into a rigid turn, exposing the pharmacophore.

N-Methylation and Bioavailability
The transition from Peptide 1a to Peptide 1b involves N-methylation of the peptide backbone.

Effect: This modification improves potency by nearly 70-fold (

drops from 8 µM to 0.12 µM).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Explanation: N-methylation reduces the energetic penalty of desolvation upon binding and

induces a cis-peptide bond configuration that mimics the bioactive conformation of

Substance P.

Visualizing the SAR Landscape
The following diagram illustrates the pharmacophore dissection and the logical flow of

structure-activity relationships.
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Figure 1: Pharmacophore dissection of the 3-Prenyl-

-hydroxytyrosine residue showing critical contributions to biological activity.

Experimental Protocols
To validate these SAR claims, the following protocols are established standards in the field.

Synthesis of 3-Prenyl- -Hydroxytyrosine Analogs
Context: Direct prenylation of tyrosine is non-selective. The preferred route utilizes a modified

Aldol condensation.
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Step-by-Step Methodology:

Precursor Preparation: Start with 3-prenyl-4-methoxybenzaldehyde. This can be synthesized

via Claisen rearrangement of 4-prenyloxybenzaldehyde.

Asymmetric Aldol Condensation:

Reagents: React the aldehyde with a chiral glycine equivalent (e.g., Ni(II)-complex of

glycine Schiff base or N-protected glycine ester).

Conditions:

in THF/DCM.

Catalyst: Use a chiral Lewis acid (e.g., Titanium-BINOL complex) to control the syn/anti

stereochemistry of the

-hydroxyl group.

Hydrolysis & Deprotection: Acid hydrolysis (1N HCl) releases the free amino acid.

Peptide Coupling: Incorporate the residue into the linear peptide sequence using standard

Fmoc solid-phase synthesis (SPPS), followed by macrocyclization.

NK1 Receptor Binding Assay (Competition)
Context: Determines the

of the analogs against radiolabeled Substance P.

Workflow Diagram:
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Membrane Preparation
(CHO cells expressing human NK1)

Incubation
[3H]-Substance P + Test Analog

Equilibrium Binding
(60 min @ 25°C)

Filtration & Wash
(Glass fiber filters)

Scintillation Counting

Data Analysis
(Calculate IC50 -> Ki)

Click to download full resolution via product page

Figure 2: Workflow for the competitive radioligand binding assay used to determine Ki values.

Protocol Steps:

Cell Line: Use CHO cells stably expressing the human NK1 receptor.

Ligand:

-Substance P (0.5 nM final concentration).

Incubation: Mix membranes (20 µg protein), radioligand, and increasing concentrations of

the 3-prenyl analog (
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to

M) in assay buffer (50 mM Tris-HCl, pH 7.4, MnCl2, BSA).

Termination: Filter rapidly through GF/B glass fiber filters using a cell harvester.

Quantification: Measure radioactivity via liquid scintillation counting.

Calculation: Convert

to

using the Cheng-Prusoff equation:

.

Expert Insights & Future Directions
The 3-prenyl-

-hydroxytyrosine moiety represents a "privileged structure" in natural product chemistry. While
its role in NK1 antagonism is well-documented in Aspergillus flavipes peptides, its structural
features overlap with the Ustiloxin and Phomopsin families of tubulin inhibitors.

Critical Consideration for Drug Design:

Metabolic Stability: The

-hydroxyl group is a potential site for metabolic conjugation (glucuronidation). Analogs where
this is replaced by a

-fluoro group often retain conformation while blocking metabolism.

Synthesis Scalability: The stereoselective synthesis of the

-hydroxy moiety remains the bottleneck. Chemo-enzymatic routes using threonine aldolases
are currently being explored to improve yields for industrial scale-up.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b130157/docs?utm_src=pdf-body#comparative-guide-structure-activity-relationships-of-3-prenyl-hydroxytyrosine-residues-1
https://www.benchchem.com/product/b130157/docs?utm_src=pdf-body#comparative-guide-structure-activity-relationships-of-3-prenyl-hydroxytyrosine-residues-1
https://pubmed.ncbi.nlm.nih.gov/7508197/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2630282/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2276404/
https://www.medchemexpress.com/mce_publications/1375965.html
https://pubmed.ncbi.nlm.nih.gov/1375965/
https://www.benchchem.com/product/b130157?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/N-Coumaroyl-3-hydroxytyrosine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Coumaroyl-3-hydroxytyrosine
https://www.medchemexpress.com/mce_publications/1375965.html
https://www.benchchem.com/product/b130157/docs#comparative-guide-structure-activity-relationships-of-3-prenyl-hydroxytyrosine-residues-1
https://www.benchchem.com/product/b130157/docs#comparative-guide-structure-activity-relationships-of-3-prenyl-hydroxytyrosine-residues-1
https://www.benchchem.com/product/b130157/docs#comparative-guide-structure-activity-relationships-of-3-prenyl-hydroxytyrosine-residues-1
https://www.benchchem.com/product/b130157/docs#comparative-guide-structure-activity-relationships-of-3-prenyl-hydroxytyrosine-residues-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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